Cas no 1807096-27-0 (2-(Difluoromethyl)-3-iodo-4-nitropyridine-6-acetic acid)

• Product Name: 2-(Difluoromethyl)-3-iodo-4-nitropyridine-6-acetic acid
• CAS No: 1807096-27-0
• MF: C₈H₅F₂IN₂O₄
• MW: 358.037581205368
• CID: 4892451
• Update Time: 2025-10-28

2-(Difluoromethyl)-3-iodo-4-nitropyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-iodo-4-nitropyridine-6-acetic acid

• Inchi： 1S/C8H5F2IN2O4/c9-8(10)7-6(11)4(13(16)17)1-3(12-7)2-5(14)15/h1,8H,2H2,(H,14,15)
• InChI Key： ZODRWCVZVXHFES-UHFFFAOYSA-N
• SMILES： IC1C(=CC(CC(=O)O)=NC=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 1.5
• Topological Polar Surface Area: 96

Additional information on 2-(Difluoromethyl)-3-iodo-4-nitropyridine-6-acetic acid

Comprehensive Overview of 2-(Difluoromethyl)-3-iodo-4-nitropyridine-6-acetic acid (CAS No. 1807096-27-0)

2-(Difluoromethyl)-3-iodo-4-nitropyridine-6-acetic acid (CAS No. 1807096-27-0) is a highly specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the nitropyridine family, characterized by its unique difluoromethyl and iodo substituents, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as a building block for synthesizing novel heterocyclic compounds, which are pivotal in drug discovery and material science.

The structural features of 2-(Difluoromethyl)-3-iodo-4-nitropyridine-6-acetic acid make it a valuable intermediate in organic synthesis. The presence of the nitro group and acetic acid moiety enhances its versatility, allowing for further functionalization. This compound is often explored in the context of cross-coupling reactions, a hot topic in modern chemistry due to its relevance in creating biologically active molecules. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to minimize environmental impact.

In the pharmaceutical industry, 2-(Difluoromethyl)-3-iodo-4-nitropyridine-6-acetic acid is studied for its potential as a precursor to antimicrobial agents and kinase inhibitors. With the rise of antibiotic resistance, researchers are actively seeking new scaffolds to develop next-generation drugs. This compound’s iodo substituent, in particular, is a key feature for radiolabeling applications, which are critical in diagnostic imaging and drug metabolism studies.

From an agrochemical perspective, nitropyridine derivatives like this compound are investigated for their potential as pesticide intermediates. The difluoromethyl group is known to improve the bioavailability and stability of agrochemicals, making it a sought-after feature in crop protection research. As sustainability becomes a global priority, the development of eco-friendly pesticides using such intermediates is a growing area of focus.

The synthesis and characterization of 2-(Difluoromethyl)-3-iodo-4-nitropyridine-6-acetic acid often involve advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the purity and structural integrity of the compound, which is essential for its application in high-value research. Additionally, computational chemistry tools like density functional theory (DFT) are increasingly used to predict its reactivity and optimize synthetic pathways.

Given the compound’s niche applications, it is frequently discussed in academic forums and patent literature. Searches for “nitropyridine synthesis”, “difluoromethyl building blocks”, and “iodo-substituted heterocycles” often lead to references of this compound. Its relevance in medicinal chemistry and material science ensures its continued prominence in scientific discourse.

In summary, 2-(Difluoromethyl)-3-iodo-4-nitropyridine-6-acetic acid (CAS No. 1807096-27-0) is a multifaceted compound with broad implications in drug development, agrochemical innovation, and advanced material design. Its unique structural attributes and reactivity profile make it a subject of ongoing research, aligning with contemporary trends in sustainable chemistry and precision medicine.